N-Hydroxy-N-methyl-3-(4-methylphenyl)prop-2-enamide

• CAS No.: 106328-09-0
• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: N-hydroxy-N-methyl-3-(4-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C11H13NO2/c1-9-3-5-10(6-4-9)7-8-11(13)12(2)14/h3-8,14H,1-2H3
• InChI Key: QCJZERPIIFSCFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC(=O)N(C)O

Description

N-Hydroxy-N-methyl-3-(4-methylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 4-methylcinnamic acid (1.62 g, 10 mmol) and oxalyl chloride (2.0 ml, 23 mmol) in 50 ml anhydrous tetrahydrofuran (THF) was stirred at reflux for two hours, then concentrated in vacuo. The residue was redissolved in 30 ml THF, and added dropwise to a solution of N-methyl-hydroxylamine hydrochloride (1.26 g, 15 mmol) and triethylamine (5.0 ml, 36 mmol) in 50 ml of 2:1 THF-water at 0° C. The mixture was stirred for one hour at 0° C., then for one hour at room temperature, and then poured into excess 5% aqueous hydrochloric acid. The resulting mixture was extracted with ethyl ether, and the ether extract washed successively with 5% aqueous hydrochloric acid and brine, dried over sodium sulfate, and evaporated. Recrystallization of the residue from ethyl acetate provided 1.48 g (77% yield) of the titled compound, mp 142°-144° C.

Synthesis routes and methods II

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